Cas no 296798-10-2 (<br>2-Amino-4-(3-iodo-phenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitri le)

• Product Name: <br>2-Amino-4-(3-iodo-phenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitri le
• CAS No: 296798-10-2
• Molecular Formula: C₁₆H₁₃N₂O₂I
• Molecular Weight: 392.191
• CID: 3071127
• PubChem ID: 3130154

<br>2-Amino-4-(3-iodo-phenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitri le Properties

Names and Identifiers

• <br>2-Amino-4-(3-iodo-phenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitri le
• 296798-10-2
• 2-Amino-4-(3-iodo-phenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile
• 2-amino-4-(3-iodophenyl)-5-oxo-4,6,7,8-tetrahydrochromene-3-carbonitrile
• SR-01000508452
• SR-01000508452-1
• AKOS000576327
• STK747525
• 2-amino-4-(3-iodophenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile
• AG-205/11317100
• AKOS016348962
• CS-0333313

• MDL： MFCD00742424
• InChIKey： WYQHPCLLFNMGER-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H13IN2O2/c17-10-4-1-3-9(7-10)14-11(8-18)16(19)21-13-6-2-5-12(20)15(13)14/h1,3-4,7,14H,2,5-6,19H2
• SMILES： C1=CC(=CC(=C1)I)C2C(=C(N)OC3=C2C(=O)CCC3)C#N

Computed Properties

• Exact Mass: 392.00218Da
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 392.00218Da
• Heavy Atom Count: 21
• Complexity: 584
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 76.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes